Cas no 155303-91-6 (1,4-Benzodioxin,2,3-dihydro-6,7-diiodo-)

1,4-Benzodioxin, 2,3-dihydro-6,7-diiodo- is a diiodinated derivative of 1,4-benzodioxane, characterized by its unique halogenated structure. The presence of iodine atoms at the 6 and 7 positions enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of complex heterocyclic compounds. Its dihydrobenzodioxin core offers stability while allowing selective functionalization, which is advantageous in pharmaceutical and agrochemical research. The compound’s high purity and well-defined structure ensure consistent performance in cross-coupling reactions and other iodine-mediated transformations. Its utility in building biologically active molecules underscores its importance in medicinal chemistry and material science applications.
1,4-Benzodioxin,2,3-dihydro-6,7-diiodo- structure
155303-91-6 structure
Product Name:1,4-Benzodioxin,2,3-dihydro-6,7-diiodo-
CAS No:155303-91-6
MF:C8H6I2O2
MW:387.940987110138
CID:137626
PubChem ID:14918279
Update Time:2025-06-07

1,4-Benzodioxin,2,3-dihydro-6,7-diiodo- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin,2,3-dihydro-6,7-diiodo-
    • 6,7-DIIODOBENZO(1,4)DIOXAN
    • 6,7-diiodo-2,3-dihydro-1,4-benzodioxine
    • 2,3-DIHYDRO-6,7-DIODO-1,4-BENZODIOXIN
    • 6,7-diiodo-2,3-dihydrobenzo[b][1,4]dioxine
    • ZLFKBNAGGCAGAD-UHFFFAOYSA-N
    • 1,4-Benzodioxin, 2,3-dihydro-6,7-diiodo-
    • 155303-91-6
    • SCHEMBL1743404
    • DTXSID40565380
    • FT-0677534
    • AKOS015853603
    • DB-186141
    • MDL： MFCD06656536
    • Inchi： 1S/C8H6I2O2/c9-5-3-7-8(4-6(5)10)12-2-1-11-7/h3-4H,1-2H2
    • InChI Key： ZLFKBNAGGCAGAD-UHFFFAOYSA-N
    • SMILES： IC1C(=CC2=C(C=1)OCCO2)I

Computed Properties

  • Exact Mass: 387.84600
  • Monoisotopic Mass: 387.84572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 2.387
  • Boiling Point: 340.6 ºC at 760 mmHg
  • Flash Point: 159.8 ºC
  • Refractive Index: 1.7
  • PSA: 18.46000
  • LogP: 2.66700

1,4-Benzodioxin,2,3-dihydro-6,7-diiodo- Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1,4-Benzodioxin,2,3-dihydro-6,7-diiodo- Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,4-Benzodioxin,2,3-dihydro-6,7-diiodo- Pricemore >>

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